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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B084379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 60, an anthraquinone dye, is a compound of significant interest in various

industrial and research applications. Its utility is intrinsically linked to its solubility characteristics

in different solvent systems. This technical guide provides a comprehensive overview of the

solubility of Disperse Blue 60 in organic solvents, addressing the needs of researchers,

scientists, and professionals in drug development. Due to a lack of extensive, publicly available

quantitative data, this guide summarizes the known qualitative solubility and presents detailed,

generalized experimental protocols for its determination.

Chemical and Physical Properties of Disperse Blue
60
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Property Value

Chemical Name
4,11-diamino-2-(3-methoxypropyl)-1H-

naphtho[2,3-f]isoindole-1,3,5,10(2H)-tetrone

CAS Number 12217-80-0

Molecular Formula C₂₀H₁₇N₃O₅

Molecular Weight 379.37 g/mol

Appearance Blue-black powder[1][2]

Maximum Absorption Wavelength (λmax) 670 nm[1][2][3]

Qualitative Solubility of Disperse Blue 60
Disperse Blue 60 exhibits varying degrees of solubility in different organic solvents. The

available data is primarily qualitative and is summarized in the table below. It is important to

note that "soluble" and "slightly soluble" are relative terms and the actual quantitative solubility

can be influenced by factors such as temperature and the purity of both the solute and the

solvent.

Solvent Qualitative Solubility

Acetone Soluble

Dimethylformamide (DMF) Soluble

Pyridine Soluble

Alcohol (e.g., Ethanol) Slightly Soluble

Water Insoluble (2.5µg/L at 20℃)

Standard Fat 121 mg/100g at 20 ℃

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of Disperse Blue 60 requires standardized

experimental procedures. The following are detailed methodologies for two common and
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effective techniques for determining the solubility of dyes in organic solvents.

Gravimetric Method
The gravimetric method is a direct and highly reliable technique for determining solubility. It

involves preparing a saturated solution, separating the undissolved solid, and then determining

the mass of the dissolved solute by solvent evaporation.

Methodology:

Preparation of Saturated Solution:

Add an excess amount of Disperse Blue 60 to the chosen organic solvent in a sealed

container (e.g., a screw-cap vial or flask).

Agitate the mixture at a constant, controlled temperature for an extended period (typically

24-48 hours) to ensure that equilibrium is reached. A magnetic stirrer or an orbital shaker

can be used for this purpose.

Separation of Undissolved Solute:

After the equilibration period, allow the mixture to stand undisturbed at the same constant

temperature for a sufficient time to allow the excess solid to settle.

Carefully filter the supernatant through a fine-porosity filter (e.g., a 0.45 µm syringe filter)

to remove all undissolved particles. It is crucial to maintain the temperature during filtration

to prevent precipitation or further dissolution.

Determination of Solute Mass:

Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed, dry

container (e.g., a beaker or evaporating dish).

Carefully evaporate the solvent under controlled conditions. This can be achieved using a

rotary evaporator, a vacuum oven at a temperature that will not cause decomposition of

the dye, or by gentle heating in a fume hood.
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Once the solvent is completely removed, place the container with the dried dye residue in

a desiccator to cool to room temperature and to prevent moisture absorption.

Weigh the container with the dried dye. The mass of the dissolved dye is the final weight

minus the initial weight of the empty container.

Calculation of Solubility:

The solubility is calculated by dividing the mass of the dissolved dye by the volume of the

filtrate taken. The result is typically expressed in grams per liter (g/L) or milligrams per

milliliter (mg/mL).

UV-Vis Spectrophotometric Method
This method is an indirect but sensitive technique that relies on the Beer-Lambert law, which

relates the absorbance of a solution to the concentration of the absorbing species.

Methodology:

Determination of Maximum Absorption Wavelength (λmax):

Prepare a dilute, non-saturated solution of Disperse Blue 60 in the chosen organic

solvent.

Scan the solution using a UV-Vis spectrophotometer over a relevant wavelength range

(typically 400-800 nm for colored dyes) to determine the wavelength of maximum

absorbance (λmax). For Disperse Blue 60, the λmax is reported to be around 670 nm.

Preparation of Standard Solutions and Calibration Curve:

Prepare a series of standard solutions of Disperse Blue 60 in the same solvent with

accurately known concentrations. These concentrations should span a range that is

expected to bracket the concentration of the saturated solution.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a calibration curve of absorbance versus concentration. The plot should be linear, and

the equation of the line (y = mx + c, where y is absorbance, x is concentration, m is the
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slope, and c is the y-intercept) should be determined by linear regression.

Preparation and Measurement of Saturated Solution:

Prepare a saturated solution of Disperse Blue 60 and filter it as described in the

gravimetric method (Steps 1 and 2).

Accurately dilute a known volume of the clear, saturated filtrate with the solvent to a

concentration that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at the λmax.

Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

solution from its absorbance.

Multiply the calculated concentration by the dilution factor to determine the concentration

of the original saturated solution. This value represents the solubility of Disperse Blue 60
in the solvent.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams, generated using

Graphviz, illustrate the logical flow of each solubility determination method.
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Caption: Workflow for the Gravimetric Method of Solubility Determination.
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Caption: Workflow for the UV-Vis Spectrophotometric Method of Solubility Determination.

Conclusion
While specific quantitative solubility data for Disperse Blue 60 in a wide range of organic

solvents remains elusive in publicly accessible literature, this guide provides a foundational

understanding of its qualitative solubility characteristics. For researchers and professionals

requiring precise solubility values, the detailed experimental protocols for the gravimetric and
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UV-Vis spectrophotometric methods offer robust frameworks for in-house determination. The

provided workflows serve as a clear visual aid for implementing these essential analytical

procedures. Further experimental investigation is necessary to populate a comprehensive

quantitative solubility profile for this important dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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